Cas no 56621-23-9 (Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-)

• Product Name: Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-
• CAS No: 56621-23-9
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 1599810
• Update Time: 2024-09-12

Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(3-chlorophenyl)-4-methyl-2,6-dioxo-

• Inchi： 1S/C14H14ClNO3/c1-8-5-11(17)13(12(18)6-8)14(19)16-10-4-2-3-9(15)7-10/h2-4,7-8,13H,5-6H2,1H3,(H,16,19)
• InChI Key： XXGHRPAQNMSFTR-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(Cl)=C2)=O)C(=O)CC(C)CC1=O

Computed Properties

• Exact Mass: 279.06632

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 523.9±50.0 °C(Predicted)
• PSA: 63.24
• pka: 3.81±0.25(Predicted)